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Compound of Interest

Compound Name:

(3-

(Methylsulfonamidomethyl)phenyl)

boronic acid

Cat. No.: B1592371 Get Quote

As a Senior Application Scientist, my foremost priority is to empower our partners in research

and development with the knowledge to not only achieve groundbreaking results but to do so in

a manner that ensures the highest standards of safety and regulatory compliance. The proper

management of chemical reagents, from receipt to disposal, is a cornerstone of a responsible

and successful laboratory environment.

This guide provides a comprehensive, step-by-step protocol for the proper disposal of (3-
(Methylsulfonamidomethyl)phenyl)boronic acid (CAS No. 148355-75-3). The procedures

outlined herein are grounded in established safety protocols and regulatory standards,

designed to protect laboratory personnel, the environment, and the integrity of your research.

This is not merely a checklist, but a framework built on the principles of chemical hygiene and

risk mitigation.

Part 1: Hazard Profile and Essential Safety
Precautions
Understanding the inherent risks of a compound is the first step in its safe management. (3-
(Methylsulfonamidomethyl)phenyl)boronic acid is a compound that requires careful

handling. Its hazard profile, summarized below, dictates the necessary safety measures.
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Identifier Information Source(s)

Chemical Name

(3-

(Methylsulfonamidomethyl)phe

nyl)boronic acid

[1]

CAS Number 148355-75-3 [1][2]

Physical Form Solid [1]

GHS Pictogram alt text [1]

Signal Word Warning [1]

Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1][2]

Key Precautionary Statements

P280: Wear protective

gloves/protective clothing/eye

protection/face

protection.P301+P312: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell.P302+P352: IF ON

SKIN: Wash with plenty of

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.P501:

Dispose of contents/container

to an approved waste disposal

plant.

[2][3][4]
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Immediate Control Measures: Your First Line of Defense
Before handling this chemical for any purpose, including disposal, the following control

measures are mandatory. The causality is clear: preventing exposure is invariably simpler and

safer than responding to it.

Engineering Controls: All handling of (3-(Methylsulfonamidomethyl)phenyl)boronic acid,

whether in solid form or in solution, must be conducted within a properly functioning and

certified chemical fume hood.[5][6] This is critical to prevent the inhalation of fine dust

particles or aerosols, directly addressing the H335 respiratory irritation hazard.

Personal Protective Equipment (PPE): A complete ensemble of PPE is required to prevent

dermal and ocular exposure.

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in

conjunction with goggles if there is a significant splash risk.[5]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Always inspect

gloves for tears or punctures before use and dispose of contaminated gloves as

hazardous waste.[3][4]

Protective Clothing: A lab coat must be worn and kept fully fastened. Ensure it is

laundered professionally and not taken home.[5]

Part 2: The Disposal Workflow: A Step-by-Step
Protocol
The disposal of (3-(Methylsulfonamidomethyl)phenyl)boronic acid must be managed as

hazardous waste. Under no circumstances should this chemical or its containers be disposed

of in standard trash or down the drain.[5][7]

Step 1: Waste Segregation
Proper segregation is the foundation of safe chemical waste management. Incompatible

chemicals, when mixed, can result in violent reactions, heat generation, or the release of toxic

gases.[7][8]
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Action: Designate a specific waste container solely for (3-
(Methylsulfonamidomethyl)phenyl)boronic acid and materials contaminated with it.

Causality: Boronic acids are acidic and should not be mixed with bases, strong oxidizing

agents, or other reactive waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) office.[5][8]

Step 2: Waste Collection and Containment
Collect all forms of waste in appropriately designated, robust, and clearly labeled containers.

Solid Waste:

Procedure: Place unused or expired (3-(Methylsulfonamidomethyl)phenyl)boronic
acid, along with any contaminated consumables (e.g., weighing papers, wipes, gloves),

directly into a sealable container designated for solid hazardous waste.[5]

Container: Use a wide-mouth, high-density polyethylene (HDPE) or other compatible

plastic container with a secure, screw-on cap.[8][9]

Liquid Waste:

Procedure: If the compound is in solution, collect it in a dedicated container for liquid

hazardous waste.[5]

Container: Use a sealable, chemical-resistant bottle (e.g., HDPE or glass, if compatible

with the solvent) with a screw cap. Ensure the container has at least one inch of

headspace to allow for vapor expansion.[9] Never use food-grade containers.[9]

Step 3: Hazardous Waste Labeling
Accurate and complete labeling is a strict regulatory requirement under the EPA's Resource

Conservation and Recovery Act (RCRA).[10][11] It ensures safe handling and proper final

disposal.

Action: Affix a completed hazardous waste label to the container before adding the first drop

of waste.
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Required Information: The label must clearly state:

The words "Hazardous Waste".[10][11]

The full chemical name: "(3-(Methylsulfonamidomethyl)phenyl)boronic acid". Do not

use abbreviations.[5]

The CAS Number: 148355-75-3.

An indication of the hazards (e.g., "Irritant," "Harmful," or the appropriate GHS pictogram).

[10][11]

The accumulation start date (the date the first waste is added).

Step 4: On-Site Storage in a Satellite Accumulation Area
(SAA)
Laboratories are permitted to store hazardous waste at or near the point of generation in a

designated Satellite Accumulation Area (SAA) pending pickup.[9][12]

Procedure:

Keep the waste container securely sealed at all times, except when adding waste.[9]

Store the container in a designated SAA, which must be under the direct control of

laboratory personnel.[12]

The SAA should be in a secondary containment tray to contain any potential leaks.

Store away from incompatible materials and high-traffic areas.

Step 5: Final Disposal
Action: Once the waste container is full (not exceeding 90% capacity) or has been in the

SAA for the maximum allowed time (typically up to one year for partially filled containers),

contact your institution's EHS department to arrange for pickup.[8][9]
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Responsibility: Only licensed hazardous waste contractors are permitted to transport and

dispose of this material.

Part 3: Decontamination of Empty Containers
Empty containers that once held (3-(Methylsulfonamidomethyl)phenyl)boronic acid must be

decontaminated before they can be disposed of as non-hazardous waste.[5][6] Residual

amounts of the chemical can still pose a significant hazard.

Initial Rinse: In a chemical fume hood, rinse the empty container three times with a suitable

solvent (e.g., acetone or ethanol).[6]

Collect Rinseate: The first rinseate is considered hazardous waste. It must be collected and

added to your designated liquid hazardous waste container for this chemical stream.[5][13]

Subsequent rinses may also need to be collected, depending on institutional policy.[5]

Dry: Allow the rinsed container to air dry completely in the back of the fume hood.

Deface Label: Completely remove or obliterate the original manufacturer's label.[5][6]

Final Disposal: The clean, dry, and unlabeled container can now be disposed of in the

appropriate laboratory glassware or plastic recycling stream.[6]

Part 4: Visualizing the Disposal Workflow
To ensure clarity, the following diagram outlines the decision-making process for managing

waste generated from (3-(Methylsulfonamidomethyl)phenyl)boronic acid.
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Disposal Workflow for (3-(Methylsulfonamidomethyl)phenyl)boronic acid

Waste Generated

Determine Waste Type

Solid Waste
(Unused Reagent, Contaminated Gloves, Wipes)

Solid

Liquid Waste
(Solutions)

Liquid

Empty Reagent Container

Empty Container

Collect in Labeled
Solid Hazardous Waste Container

Collect in Labeled
Liquid Hazardous Waste Container

Decontaminate Container
(Triple Rinse Protocol)

Store in Satellite
Accumulation Area (SAA)

First Rinseate to
Liquid Hazardous Waste

Dispose of Clean, Defaced
Container in Lab Glass/Plastic Waste

Arrange for EHS Pickup
and Final Disposal

Click to download full resolution via product page

Caption: Decision workflow for proper waste stream management.
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Part 5: The Regulatory Framework
Adherence to this guide ensures compliance with key regulations designed to protect

laboratory workers and the environment.

Regulatory Body Standard/Act Core Requirement Source(s)

OSHA

Occupational

Exposure to

Hazardous Chemicals

in Laboratories (29

CFR 1910.1450)

Mandates that

employers develop

and implement a

written Chemical

Hygiene Plan (CHP).

This plan must include

policies, procedures,

and responsibilities for

the safe handling and

disposal of all

hazardous chemicals.

[14][15][16]

EPA

Resource

Conservation and

Recovery Act (RCRA)

Governs the

management of

hazardous waste from

its point of generation

to its final disposal

("cradle-to-grave"). It

sets forth strict

requirements for

waste

characterization,

labeling,

accumulation, and

transport.

[11][17]

By following these procedures, you are upholding the tenets of your institution's Chemical

Hygiene Plan and complying with federal law. Always consult your local EHS office for specific

institutional requirements that may supplement these guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. (3-(Methylsulfonamido)phenyl)boronic acid | 148355-75-3 [sigmaaldrich.com]

2. fishersci.com [fishersci.com]

3. static.cymitquimica.com [static.cymitquimica.com]

4. sigmaaldrich.com [sigmaaldrich.com]

5. pdf.benchchem.com [pdf.benchchem.com]

6. pdf.benchchem.com [pdf.benchchem.com]

7. laballey.com [laballey.com]

8. ethz.ch [ethz.ch]

9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

10. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]

11. MedicalLab Management Magazine [medlabmag.com]

12. epa.gov [epa.gov]

13. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

14. osha.gov [osha.gov]

15. mastercontrol.com [mastercontrol.com]

16. md.rcm.upr.edu [md.rcm.upr.edu]

17. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]

To cite this document: BenchChem. [(3-(Methylsulfonamidomethyl)phenyl)boronic acid
proper disposal procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592371#3-methylsulfonamidomethyl-phenyl-
boronic-acid-proper-disposal-procedures]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1592371?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/chemscenellcpreferredpartner/ciah987ecf9c
https://www.fishersci.com/store/msds?partNumber=AC454250010&countryCode=US&language=en
https://static.cymitquimica.com/products/10/pdf/sds-F959480.pdf
https://www.sigmaaldrich.com/GB/en/sds/aldrich/p20009?userType=undefined
https://pdf.benchchem.com/1630/Safeguarding_Your_Laboratory_Proper_Disposal_Procedures_for_Ethylboronic_Acid.pdf
https://pdf.benchchem.com/10770/Essential_Procedures_for_the_Proper_Disposal_of_ARI_3531.pdf
https://www.laballey.com/blogs/articles/how-to-safely-dispose-of-boric-acid
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://www.medlabmag.com/article/1577
https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.osha.gov/sites/default/files/publications/OSHAfactsheet-laboratory-safety-osha-lab-standard.pdf
https://www.mastercontrol.com/glossary-page/29-cfr-1910-1450-osha-laboratory-standard/
http://www.md.rcm.upr.edu/wp-content/uploads/sites/27/2014/08/21_OSHA_Lab_Standard_Chemical_Safety.pdf
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.benchchem.com/product/b1592371#3-methylsulfonamidomethyl-phenyl-boronic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1592371#3-methylsulfonamidomethyl-phenyl-boronic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1592371#3-methylsulfonamidomethyl-phenyl-boronic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1592371#3-methylsulfonamidomethyl-phenyl-boronic-acid-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1592371?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

